Cas no 919401-15-3 (2-(Methylsulfanyl)-5-sulfanylidene-5,6-dihydro[1,3]thiazolo[5,4-d]pyrimidin-7(4H)-one)

• Product Name: 2-(Methylsulfanyl)-5-sulfanylidene-5,6-dihydro[1,3]thiazolo[5,4-d]pyrimidin-7(4H)-one
• CAS No: 919401-15-3
• MF: C₆H₅N₃OS₃
• MW: 231.31839632988
• CID: 763162
• Update Time: 2023-08-03

2-(Methylsulfanyl)-5-sulfanylidene-5,6-dihydro[1,3]thiazolo[5,4-d]pyrimidin-7(4H)-one Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-d]pyrimidin-7(4H)-one, 5,6-dihydro-2-(methylthio)-5-thioxo-
• 2-methylsulfanyl-5-sulfanylidene-4H-[1,3]thiazolo[5,4-d]pyrimidin-7-one
• 2-(Methylsulfanyl)-5-sulfanylidene-5,6-dihydro[1,3]thiazolo[5,4-d]pyrimidin-7(4H)-one

• Inchi： 1S/C6H5N3OS3/c1-12-6-7-2-3(10)8-5(11)9-4(2)13-6/h1H3,(H2,8,9,10,11)
• InChI Key： QHZPDMUEHPYLPP-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(NC(NC1=2)=S)=O)SC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• Topological Polar Surface Area: 140